Cas no 2228561-83-7 (3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol)

3-(3-Chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-difluorophenyl group and a trifluoropropanol moiety, offering unique reactivity for derivatization. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. The compound’s stereochemistry may also influence its biological activity, allowing for selective interactions in target systems. Its well-defined chemical properties facilitate controlled modifications, supporting its use in the development of bioactive molecules. Suitable for research-scale applications, it requires careful handling due to its reactive functional groups.
3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol structure
2228561-83-7 structure
Product Name:3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol
CAS No:2228561-83-7
MF:C9H6ClF5O
MW:260.588359355927
CID:5999086
PubChem ID:165715528
Update Time:2025-10-29

3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol
    • EN300-1944071
    • 2228561-83-7
    • Inchi: 1S/C9H6ClF5O/c10-5-1-2-6(11)4(8(5)12)3-7(16)9(13,14)15/h1-2,7,16H,3H2
    • InChI Key: QPPIZQQFWDUTFA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1F)CC(C(F)(F)F)O)F

Computed Properties

  • Exact Mass: 260.0027333g/mol
  • Monoisotopic Mass: 260.0027333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol Pricemore >>

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Additional information on 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol

Comprehensive Guide to 3-(3-Chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228561-83-7): Properties, Applications, and Market Insights

3-(3-Chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228561-83-7) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This specialty chemical has garnered attention due to its unique structural features, including a chloro-difluorophenyl backbone and a trifluoropropanol side chain, which enhance its reactivity and stability in various applications.

The compound's molecular formula is C9H6ClF5O, with a molecular weight of 260.59 g/mol. Its high fluorine content contributes to its lipophilicity, making it valuable for designing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for fluorinated intermediates like 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol in medicinal chemistry. The COVID-19 pandemic has accelerated research into novel antiviral compounds, and fluorinated molecules are playing a crucial role in this space. This compound's ability to improve metabolic stability and membrane permeability makes it attractive for antiviral drug development.

In agrochemical applications, 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol serves as a precursor for next-generation pesticides. The agriculture industry is increasingly seeking environmentally friendly solutions with higher efficacy, and fluorinated compounds often demonstrate improved pest control with lower application rates. This aligns with the global trend toward sustainable agriculture practices.

The synthesis of CAS 2228561-83-7 typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced purification techniques such as column chromatography and recrystallization ensure high purity levels (>98%), which is critical for research applications. Analytical characterization is performed using NMR spectroscopy, mass spectrometry, and HPLC.

Market analysis indicates steady growth in the fluorochemicals sector, driven by pharmaceutical and agricultural demands. The global fluorinated building blocks market is projected to expand at a CAGR of 5.8% from 2023 to 2030, with compounds like 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol contributing to this growth. Asia-Pacific currently leads in production capacity, while North America dominates in research applications.

Storage and handling of 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere at temperatures between 2-8°C to maintain stability. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe laboratory practices when working with this material.

Researchers frequently search for information about fluorinated phenyl compounds synthesis, CAS 2228561-83-7 suppliers, and applications of trifluoropropanol derivatives. These search trends reflect the compound's relevance in current chemical research. The development of green chemistry approaches for producing such fluorinated intermediates remains a hot topic in academic and industrial circles.

Future research directions for 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol include exploring its potential in material science applications, particularly in the development of fluorinated polymers with unique properties. The electronics industry shows growing interest in fluorinated compounds for semiconductor manufacturing and liquid crystal displays.

For laboratories working with CAS 2228561-83-7, proper analytical methods are essential. Reverse-phase HPLC methods with UV detection at 254 nm have proven effective for purity analysis. Researchers should also consider chiral separation techniques if working with enantiomerically pure forms of the compound.

The patent landscape surrounding fluorinated aromatic alcohols continues to evolve, with several recent filings mentioning derivatives of 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol. Pharmaceutical companies are particularly active in this space, seeking to protect novel synthetic routes and therapeutic applications of such compounds.

Environmental considerations for 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol include studying its biodegradation pathways and potential eco-toxicity. While fluorinated compounds generally exhibit greater environmental persistence, recent advances in bioremediation techniques show promise for addressing these challenges.

Academic institutions and research organizations frequently collaborate on projects involving CAS 2228561-83-7, particularly in the fields of medicinal chemistry and catalysis. The compound's versatility makes it valuable for investigating structure-activity relationships in drug design and exploring novel organic synthesis methodologies.

Quality control standards for 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol typically require verification of chemical purity, residual solvents, and heavy metal content. Reputable suppliers provide certificates of analysis (CoA) detailing these parameters, which are crucial for research reproducibility and regulatory compliance.

The development of continuous flow chemistry processes for manufacturing fluorinated intermediates represents an important innovation in the field. This approach offers advantages in safety, efficiency, and scalability for compounds like 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol, particularly for industrial-scale production.

In conclusion, 3-(3-chloro-2,6-difluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228561-83-7) represents an important fluorinated building block with diverse applications in pharmaceutical and agrochemical research. Its unique chemical properties and growing market demand position it as a compound of significant interest for researchers and industry professionals alike.

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